Cas no 735287-30-6 (Methyl 5-methoxy-1H-indole-6-carboxylate)
Methyl 5-methoxy-1H-indole-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-methoxy-1H-indole-6-carboxylate
- 5-Hydroxy-6-indolecarboxylic acid Methyl ester
- SB15199
- 1H-Indole-6-carboxylic acid,5-methoxy-,methyl ester
- Methyl 5-methoxy-1H-indole-6-carboxylate
-
- MDL: MFCD11976067
- Inchi: 1S/C11H11NO3/c1-14-10-5-7-3-4-12-9(7)6-8(10)11(13)15-2/h3-6,12H,1-2H3
- InChI Key: XAPFUZUKWJMBHW-UHFFFAOYSA-N
- SMILES: O(C)C1=CC2C=CNC=2C=C1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Topological Polar Surface Area: 51.3
Methyl 5-methoxy-1H-indole-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2384-100MG |
methyl 5-methoxy-1H-indole-6-carboxylate |
735287-30-6 | 95% | 100MG |
¥ 963.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2384-250MG |
methyl 5-methoxy-1H-indole-6-carboxylate |
735287-30-6 | 95% | 250MG |
¥ 1,537.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2384-500MG |
methyl 5-methoxy-1H-indole-6-carboxylate |
735287-30-6 | 95% | 500MG |
¥ 2,560.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2384-1G |
methyl 5-methoxy-1H-indole-6-carboxylate |
735287-30-6 | 95% | 1g |
¥ 3,841.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2384-5G |
methyl 5-methoxy-1H-indole-6-carboxylate |
735287-30-6 | 95% | 5g |
¥ 11,523.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ2384-10G |
methyl 5-methoxy-1H-indole-6-carboxylate |
735287-30-6 | 95% | 10g |
¥ 19,206.00 | 2023-03-15 | |
| A2B Chem LLC | AY24185-1g |
Methyl5-methoxy-1H-indole-6-carboxylate |
735287-30-6 | 98% | 1g |
$475.00 | 2024-04-19 | |
| Ambeed | A1004355-100mg |
Methyl 5-methoxy-1H-indole-6-carboxylate |
735287-30-6 | 98% | 100mg |
$143.0 | 2025-04-17 | |
| Ambeed | A1004355-250mg |
Methyl 5-methoxy-1H-indole-6-carboxylate |
735287-30-6 | 98% | 250mg |
$242.0 | 2025-04-17 | |
| Ambeed | A1004355-1g |
Methyl 5-methoxy-1H-indole-6-carboxylate |
735287-30-6 | 98% | 1g |
$652.0 | 2025-04-17 |
Methyl 5-methoxy-1H-indole-6-carboxylate Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on Methyl 5-methoxy-1H-indole-6-carboxylate
Methyl 5-methoxy-1H-indole-6-carboxylate (CAS No. 735287-30-6): A Comprehensive Overview
Methyl 5-methoxy-1H-indole-6-carboxylate, identified by its CAS number 735287-30-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the indole derivatives, a class of molecules known for their diverse biological activities and pharmaceutical applications. The structural features of Methyl 5-methoxy-1H-indole-6-carboxylate make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drugs targeting neurological and inflammatory disorders.
The indole core of Methyl 5-methoxy-1H-indole-6-carboxylate is a privileged scaffold in medicinal chemistry, exhibiting a wide range of pharmacological properties. The presence of the methoxy group at the 5-position and the carboxylate ester at the 6-position enhances its reactivity and functionality, making it a versatile building block for drug discovery. Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents, particularly those aimed at modulating central nervous system (CNS) functions.
In recent years, there has been growing interest in exploring the pharmacological potential of 5-methoxyindole derivatives. Research has demonstrated that these compounds can interact with various biological targets, including neurotransmitter receptors and enzymes involved in inflammatory pathways. For instance, studies have shown that derivatives of Methyl 5-methoxy-1H-indole-6-carboxylate exhibit significant anti-inflammatory and analgesic properties. These findings have prompted further investigation into their potential as lead compounds for the treatment of chronic pain and inflammatory diseases.
The synthesis of Methyl 5-methoxy-1H-indole-6-carboxylate involves multi-step organic transformations, typically starting from readily available indole precursors. The methoxylation at the 5-position can be achieved using classical nucleophilic aromatic substitution (SNAr) reactions, while the esterification at the 6-position is commonly performed using mild acidic conditions or enzymatic catalysis. These synthetic routes highlight the compound's accessibility and its suitability for large-scale production, which is crucial for preclinical and clinical studies.
One of the most compelling aspects of Methyl 5-methoxy-1H-indole-6-carboxylate is its role as a precursor in the development of bioactive molecules. For example, researchers have utilized this compound to synthesize novel indole-based ligands that interact with sigma receptors, which are implicated in various neurological disorders. The structural flexibility of the indole core allows for modifications that can fine-tune binding affinity and selectivity, making it an ideal candidate for structure-activity relationship (SAR) studies.
The pharmacokinetic properties of Methyl 5-methoxy-1H-indole-6-carboxylate are also subjects of interest. Studies have shown that this compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating it into various pharmaceutical dosage forms. Additionally, its metabolic stability suggests that it could be a suitable candidate for oral administration, further enhancing its therapeutic potential.
In conclusion, Methyl 5-methoxy-1H-indole-6-carboxylate (CAS No. 735287-30-6) represents a promising compound in pharmaceutical research due to its structural versatility and biological activity. Its role as an intermediate in synthesizing more complex bioactive molecules underscores its importance in drug discovery efforts targeting neurological and inflammatory disorders. As research continues to uncover new applications for indole derivatives, compounds like Methyl 5-methoxy-1H-indole-6-carboxylate are poised to play a significant role in developing next-generation therapeutics.
735287-30-6 (Methyl 5-methoxy-1H-indole-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)